Cas no 885267-10-7 (Benzene,1-bromo-3-[(4-fluorobutyl)thio]-)

Benzene,1-bromo-3-[(4-fluorobutyl)thio]- structure
885267-10-7 structure
Product Name:Benzene,1-bromo-3-[(4-fluorobutyl)thio]-
CAS No:885267-10-7
MF:C10H12BrFS
MW:263.169684410095
CID:710586
PubChem ID:17750096
Update Time:2025-04-19

Benzene,1-bromo-3-[(4-fluorobutyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-3-[(4-fluorobutyl)thio]-
    • 1-Bromo-3-(4-fluoro-butylsulfanyl)-benzene
    • DTXSID30590247
    • 1-BROMO-3-[(4-FLUOROBUTYL)SULFANYL]BENZENE
    • 1-Bromo-3-(4-fluoro-butylsulfanyl)benzene
    • 885267-10-7
    • Inchi: 1S/C10H12BrFS/c11-9-4-3-5-10(8-9)13-7-2-1-6-12/h3-5,8H,1-2,6-7H2
    • InChI Key: JOUZZVMTLDTFTJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)SCCCCF

Computed Properties

  • Exact Mass: 261.983
  • Monoisotopic Mass: 261.983
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 25.3A^2
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